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Compound of Interest

Compound Name: Sulfur-35

Cat. No.: B081441 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount, especially when working with radioisotopes like Sulfur-35 (S-35).

This guide provides essential, immediate safety and logistical information for handling S-35,

including detailed operational and disposal plans to foster a culture of safety and build deep

trust in your laboratory practices.

Sulfur-35 is a low-energy beta emitter, posing a minimal external radiation hazard as the beta

particles are generally unable to penetrate the outer layer of the skin.[1] The primary concern

when handling S-35 is internal exposure through ingestion, inhalation, or absorption through

the skin. Certain S-35 labeled compounds, such as methionine and cysteine, can be volatile,

necessitating specific handling precautions.[2][3][4]

Essential Personal Protective Equipment (PPE)
A fundamental aspect of safely handling S-35 is the consistent and correct use of personal

protective equipment. The following PPE is mandatory:

Lab Coat: A full-length lab coat should always be worn to protect against splashes and

contamination.[5]

Disposable Gloves: At a minimum, a single pair of disposable latex or plastic gloves is

required.[5][6] For handling some S-35 compounds, or to minimize the risk of contamination,

wearing two pairs of gloves is recommended.[5] It is crucial to change gloves frequently,

especially if contamination is suspected.
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Safety Glasses: Safety glasses are a minimum requirement to protect the eyes from

splashes.[6]

Quantitative Data for Sulfur-35
For quick reference, the key physical and radiological data for Sulfur-35 are summarized in the

table below.

Property Value

Half-Life 87.4 days[5][7]

Radiation Type Beta (β) particles[5]

Maximum Beta Energy 0.167 MeV[3][5]

Average Beta Energy 0.049 MeV[3][5]

Maximum Range in Air ~24 cm (9.6 inches)[3][5]

Maximum Range in Tissue 0.030 cm[3]

Annual Limit on Intake (Ingestion) 8 mCi - 10 mCi[3]

Annual Limit on Intake (Inhalation) 2 mCi - 20 mCi[7]

Experimental Workflow for Handling Sulfur-35
To ensure a systematic and safe approach, the following experimental workflow should be

adopted. This workflow is also visualized in the diagram below.
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Sulfur-35 Handling Workflow
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Remove & Dispose of PPE

Wash Hands Thoroughly

exit

End of Procedure

Click to download full resolution via product page

Sulfur-35 Handling Workflow Diagram
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Detailed Experimental Protocols
1. Preparation and Precautionary Measures

Designated Area: Designate a specific area for handling S-35 and clearly label it with

"Caution: Radioactive Material".[5][6] Use absorbent paper with a plastic backing on work

surfaces.[6]

Personal Protective Equipment (PPE): Before handling any S-35, don a lab coat, safety

glasses, and disposable gloves.[5][6] For volatile compounds or as an extra precaution, use

double gloves.[2]

Handling Volatile Compounds: When working with volatile S-35 compounds like methionine

and cysteine, all procedures, including opening stock vials, should be performed in a fume

hood.[3][4] Activated charcoal can be used to trap volatile species in incubators or other

enclosed spaces.[4]

Shielding: Due to the low energy of S-35 beta particles, shielding is often not necessary for

millicurie quantities.[1][3] If shielding is desired, materials like Plexiglas, glass, or plastic are

effective.[5][8]

2. Handling and Experimental Procedures

Pipetting: Never pipette S-35 by mouth.[5] Use pipettes that are dedicated solely for S-35

use to prevent cross-contamination.[5]

Containment: Use spill trays to contain any potential spills.[9]

Aerosol Prevention: Be cautious when expelling solutions from syringes or pipette tips to

avoid generating aerosols.[4]

3. Contamination Monitoring

Geiger Counters: Standard Geiger-Mueller counters have low efficiency for detecting S-35

and are not reliable for finding low-level contamination.[3][5] A pancake-type probe can be

more sensitive but requires slow and close monitoring.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://research.columbia.edu/sites/research.columbia.edu/files/content/EHS/Rad%20Safety/Sulfur-35.pdf
http://www.hpschapters.org/northcarolina/NSDS/35SPDF.pdf
http://www.hpschapters.org/northcarolina/NSDS/35SPDF.pdf
https://research.columbia.edu/sites/research.columbia.edu/files/content/EHS/Rad%20Safety/Sulfur-35.pdf
http://www.hpschapters.org/northcarolina/NSDS/35SPDF.pdf
https://ehs.yale.edu/sites/default/files/files/radioisotope-s35.pdf
https://ehs.princeton.edu/laboratory-research/radiation-safety/radioactive-materials/radioisotope-fact-sheets/sulfur-35
https://ehs.umich.edu/wp-content/uploads/2016/04/Sulphur-35.pdf
https://ehs.umich.edu/wp-content/uploads/2016/04/Sulphur-35.pdf
https://www.uml.edu/docs/s35info_tcm18-235247.pdf
https://ehs.princeton.edu/laboratory-research/radiation-safety/radioactive-materials/radioisotope-fact-sheets/sulfur-35
https://research.columbia.edu/sites/research.columbia.edu/files/content/EHS/Rad%20Safety/Sulfur-35.pdf
https://case.edu/ehs/sites/default/files/2024-06/S35.pdf
https://research.columbia.edu/sites/research.columbia.edu/files/content/EHS/Rad%20Safety/Sulfur-35.pdf
https://research.columbia.edu/sites/research.columbia.edu/files/content/EHS/Rad%20Safety/Sulfur-35.pdf
https://www.queensu.ca/risk/sites/rsswww/files/uploaded_files/EHS/Radiation%20Safety/Sulfur-35%20SDS.pdf
https://ehs.umich.edu/wp-content/uploads/2016/04/Sulphur-35.pdf
https://ehs.princeton.edu/laboratory-research/radiation-safety/radioactive-materials/radioisotope-fact-sheets/sulfur-35
https://research.columbia.edu/sites/research.columbia.edu/files/content/EHS/Rad%20Safety/Sulfur-35.pdf
https://ehs.yale.edu/sites/default/files/files/radioisotope-s35.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wipe Tests: The most effective method for detecting S-35 contamination is through wipe

tests.[3][5]

Wipe a 100 cm² area of benches, equipment, and floors with a filter paper or cotton swab.

Place the wipe in a vial with scintillation fluid.

Count the vial in a Liquid Scintillation Counter (LSC) for sensitive and accurate detection.

[3][5]

Bioassay: For personnel who handle larger quantities of S-35, periodic urine samples may

be analyzed to monitor for internal uptake.[2][9]

4. Decontamination

Commercial Decontaminants: If contamination is found, use a commercial radiation

contamination remover.[5]

Reporting: If contamination cannot be removed, inform fellow lab workers and the Radiation

Safety Office (RSO).[5]

5. Waste Disposal Plan

Proper segregation and disposal of radioactive waste are critical to maintaining a safe

laboratory and complying with regulations.

Solid Waste: Includes gloves, absorbent paper, and other contaminated solid items. This

waste should be collected in a designated radioactive waste container.[5] Depending on

institutional policies, it may be held for decay-in-storage.[3]

Liquid Scintillation Vials: These are disposed of through a specific radioactive waste stream.

[3]

Aqueous Liquid Waste: Some institutions may permit the disposal of small amounts of S-35

in the sanitary sewer, within strict limits.[3] Always consult your institution's RSO for specific

disposal guidelines.
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Labeling and Storage: All radioactive waste containers must be clearly labeled with the

isotope (S-35), the activity level, and the date.[5][9] Store waste in a designated, low-traffic

area until it is collected by the RSO.[5][10]

By adhering to these detailed procedures and maintaining a vigilant approach to safety,

researchers can confidently and safely utilize Sulfur-35 in their vital work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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